4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester

• Molecular Formula: C12H10O5
• Molecular Weight: 234.2 g/mol
• IUPAC Name: ethyl 6-hydroxy-4-oxochromene-2-carboxylate
• InChI: InChI=1S/C12H10O5/c1-2-16-12(15)11-6-9(14)8-5-7(13)3-4-10(8)17-11/h3-6,13H,2H2,1H3
• InChI Key: AVODXMKVEDDBBJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=O)C2=C(O1)C=CC(=C2)O

Description

4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester is a useful research compound. Its molecular formula is C12H10O5 and its molecular weight is 234.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.1 3.25 g of sodium are dissolved in portions in 300 ml of ethanol with stirring. A solution of 4.3 g of 2,5-dihydroxyacetophenone and 15.5 ml of diethyl oxalate in 25 ml of ethanol is subsequently added dropwise. The reaction mixture is subsequently heated at 80° for 3 hours. The mixture is cooled to room temperature, and 10 ml of 32% HCl are added dropwise. The mixture is heated at 90° for 30 minutes and cooled, and the solvent is removed. Conventional work-up gives 5.9 g of 6-hydroxy-2-ethoxycarbonylchromone (“AA”).